![molecular formula C7H9N3O2 B6189281 3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2680533-23-5](/img/no-structure.png)
3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid, also known as ABPAC, is a bicyclic compound that has been extensively studied in scientific research. Its unique structure and properties make it a valuable tool for various applications in the field of chemistry and biochemistry. In
Mechanism of Action
3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid acts as a cysteine-reactive probe that selectively modifies cysteine residues in proteins. The reaction between this compound and cysteine residues results in the formation of a covalent bond, which allows for the detection and identification of the modified protein. The modification of cysteine residues can also lead to changes in the structure and function of the protein, which can provide insights into the biological role of the protein.
Biochemical and Physiological Effects:
The modification of cysteine residues by this compound can lead to changes in the structure and function of proteins, which can have biochemical and physiological effects. For example, the modification of cysteine residues in enzymes can lead to changes in their catalytic activity, which can affect cellular processes. The modification of cysteine residues in signaling proteins can affect their ability to interact with other proteins and modulate cellular signaling pathways.
Advantages and Limitations for Lab Experiments
3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid has several advantages for lab experiments. It is a selective and efficient probe for modifying cysteine residues in proteins, which allows for the detection and identification of modified proteins. This compound is also easy to synthesize and can be incorporated into various biological molecules, which makes it a versatile tool for studying biological systems. However, there are also limitations to using this compound. The modification of cysteine residues can lead to changes in the structure and function of proteins, which can affect the interpretation of experimental results. This compound also has a relatively short half-life, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the use of 3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid in scientific research. One potential application is the development of this compound-based probes for imaging biological systems. The unique properties of this compound make it an attractive candidate for developing fluorescent probes for imaging biological molecules and processes. Another potential direction is the use of this compound for studying protein-ligand interactions in complex biological systems. The selective modification of cysteine residues by this compound can provide insights into the interactions between proteins and ligands in complex biological systems. Finally, the development of new synthetic methods for this compound and its derivatives could lead to the discovery of new applications and properties of this valuable compound.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research. Its unique structure and properties make it a versatile tool for studying biological systems and protein-ligand interactions. The synthesis method of this compound is relatively simple, and it has been extensively used in scientific research. The modification of cysteine residues by this compound can have biochemical and physiological effects, and it has several advantages and limitations for lab experiments. Finally, there are several future directions for the use of this compound in scientific research, including the development of fluorescent probes for imaging biological systems, studying protein-ligand interactions, and the discovery of new synthetic methods and properties of this valuable compound.
Synthesis Methods
The synthesis of 3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the reaction of bicyclo[1.1.1]pentane-1-carboxylic acid with sodium azide in the presence of a catalyst. The reaction proceeds under mild conditions and yields this compound as a white solid. The purity of the product can be improved by recrystallization.
Scientific Research Applications
3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been widely used in scientific research as a chemical probe for studying protein-ligand interactions. It can selectively modify cysteine residues in proteins, which makes it a valuable tool for investigating the structure and function of proteins. This compound has also been used for the development of fluorescent probes for imaging biological systems. The unique structure of this compound allows it to be easily incorporated into various biological molecules, such as peptides and nucleic acids, which makes it a versatile tool for studying biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the introduction of an azide group onto a bicyclo[1.1.1]pentane-1-carboxylic acid molecule through a series of reactions.", "Starting Materials": [ "Bicyclo[1.1.1]pentane-1-carboxylic acid", "Sodium azide", "Triphenylphosphine", "Diethyl azodicarboxylate", "Methanol", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentane-1-carboxylic acid is reacted with chloroacetic acid and sodium hydroxide to form the corresponding carboxylic acid salt.", "Step 2: The carboxylic acid salt is then reacted with sodium azide and triphenylphosphine in methanol to form the corresponding azide intermediate.", "Step 3: The azide intermediate is then reacted with diethyl azodicarboxylate in the presence of triphenylphosphine to form the desired compound, 3-(azidomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid.", "Step 4: The product is purified by extraction with ethyl acetate and washing with water and sodium bicarbonate solution, followed by drying and recrystallization." ] } | |
CAS RN |
2680533-23-5 |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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